Cas no 3142-72-1 (2-Methyl-2-pentenoic acid)
2-Methyl-2-pentenoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-2-pentenoic acid
- Methylpentenoicacidpract
- Strawberriff
- 2-methyl-2-pentenoicaci
- 2-methylpent-2-enoic acid
- 2-Methyl-pent-2-ensaeure
- 2-Pentene-2-carboxylicacid
- 3-Ethyl-2-methylacrylicacid
- FEMA 3195
- FEMA NUMBER 3195
- RARECHEM AL BE 0127
- trans-2-Methyl-2-pentenoic acid
-
- MDL： MFCD00002655
- Inchi： 1S/C6H10O2/c1-3-4-5(2)6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
- InChI Key： JJYWRQLLQAKNAD-PLNGDYQASA-N
- SMILES： CC/C=C(\C(=O)O)/C
Computed Properties
- Exact Mass: 114.06800
- Monoisotopic Mass: 114.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.982 g/mL
- Melting Point: 26-28 °C(lit.)
- Boiling Point: 120 ºC (20 mmHg)
- Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
- Refractive Index: n20/D 1.460
- PSA: 37.30000
- LogP: 1.42730
- FEMA: 3195 | 2-METHYL-2-PENTENOIC ACID
- Solubility: Slightly soluble in water, soluble in ethanol, ether, chloroform and carbon disulfide
2-Methyl-2-pentenoic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：2
- Hazard Category Code： 34-41
- Safety Instruction： S26-S36/37/39-S45
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Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Packing Group：III
- Hazard Level：8
- Safety Term：8
- Packing Group：III
- Risk Phrases：R22; R34
2-Methyl-2-pentenoic acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Methyl-2-pentenoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M010045-2.5g |
2-Methyl-2-pentenoic Acid |
3142-72-1 | 2.5g |
$ 45.00 | 2022-06-04 | ||
| TRC | M010045-10g |
2-Methyl-2-pentenoic Acid |
3142-72-1 | 10g |
$ 60.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102542-500g |
2-Methyl-2-pentenoic acid |
3142-72-1 | 99% | 500g |
¥708.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102542-5g |
2-Methyl-2-pentenoic acid |
3142-72-1 | 99% | 5g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102542-100g |
2-Methyl-2-pentenoic acid |
3142-72-1 | 99% | 100g |
¥202.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102542-250g |
2-Methyl-2-pentenoic acid |
3142-72-1 | 99% | 250g |
¥404.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102542-25g |
2-Methyl-2-pentenoic acid |
3142-72-1 | 99% | 25g |
¥116.90 | 2023-09-02 | |
| abcr | AB117999-10 g |
2-Methyl-2-pentenoic acid, 99%; . |
3142-72-1 | 99% | 10 g |
€58.30 | 2023-07-20 | |
| abcr | AB117999-50 g |
2-Methyl-2-pentenoic acid, 99%; . |
3142-72-1 | 99% | 50 g |
€120.60 | 2023-07-20 | |
| abcr | AB117999-250 g |
2-Methyl-2-pentenoic acid, 99%; . |
3142-72-1 | 99% | 250 g |
€417.00 | 2023-07-20 |
2-Methyl-2-pentenoic acid Suppliers
Audited Supplier
2-Methyl-2-pentenoic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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